

Revolutionizing Neurological Drug Discovery: Advanced In Vitro Models and Protocols

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Tert-butyl 4-(3-methylpyridin-2-yl)piperazine-1-carboxylate*

CAS No.: 946386-15-8

Cat. No.: B1284457

[Get Quote](#)

Abstract

The development of effective therapeutics for neurological disorders has been a formidable challenge, largely due to the intricate complexity of the central nervous system (CNS) and the limitations of traditional preclinical models.^{[1][2][3][4][5]} This comprehensive guide details the application of cutting-edge in vitro technologies that are surmounting these hurdles and revolutionizing the landscape of neurological drug discovery. We provide in-depth protocols and expert insights into the use of induced pluripotent stem cells (iPSCs), brain organoids, high-throughput screening (HTS), and CRISPR-Cas9 gene editing to create more physiologically relevant disease models, identify novel therapeutic targets, and accelerate the development of next-generation treatments for devastating neurological conditions such as Alzheimer's disease, Parkinson's disease, and Amyotrophic Lateral Sclerosis (ALS).

Introduction: Overcoming the Bottlenecks in CNS Drug Development

The journey of a CNS drug from bench to bedside is fraught with challenges. The blood-brain barrier, the heterogeneity of neurological diseases, and the poor predictive validity of animal models have contributed to high attrition rates in clinical trials.[2][3][5] Advanced in vitro models derived from human cells offer a paradigm shift, providing a more translational platform to unravel disease mechanisms and test therapeutic candidates in a patient-relevant context.[6][7][8]

This guide is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding and practical protocols for implementing these transformative technologies. We will delve into the generation of patient-specific neuronal models, the creation of three-dimensional brain organoids that recapitulate key aspects of brain development and disease, the application of high-throughput screening for compound evaluation, and the use of CRISPR-Cas9 for precise genetic manipulation and target validation.

Patient-Specific Disease Modeling with Induced Pluripotent Stem Cells (iPSCs)

The advent of iPSC technology has been a watershed moment for neurological research, enabling the generation of patient-specific neurons and glia that harbor the genetic makeup of an individual with a specific disorder.[6][7] This approach allows for the study of disease mechanisms in a "disease-in-a-dish" model, facilitating the identification of cellular phenotypes and the screening of potential therapeutics.[7]

Causality Behind Experimental Choices in iPSC Differentiation

The directed differentiation of iPSCs into specific neuronal subtypes is achieved by mimicking the developmental cues present in vivo. This is accomplished through the timed application of a cocktail of small molecules and growth factors that modulate key signaling pathways. For instance, the differentiation of iPSCs into midbrain dopaminergic neurons, the cell type primarily affected in Parkinson's disease, involves the inhibition of SMAD signaling to induce neural fate, followed by patterning with Sonic Hedgehog (SHH) and FGF8 to specify a midbrain identity.[9][10][11]

Protocol: Differentiation of iPSCs into Dopaminergic Neurons for Parkinson's Disease Modeling

This protocol is adapted from Kriks et al. (2011) and provides a robust method for generating midbrain dopaminergic neurons.[\[10\]](#)[\[11\]](#)

Table 1: Reagents and Media for Dopaminergic Neuron Differentiation

Reagent/Medium	Composition	Purpose
Neural Induction Medium (NIM)	DMEM/F12, N2 supplement, B27 supplement, LDN193189 (100 nM), SB431542 (10 µM)	Promotes neural fate by dual SMAD inhibition.
Floor Plate Induction Medium (FPIM)	NIM supplemented with SHH (100 ng/mL), FGF8 (100 ng/mL), CHIR99021 (3 µM)	Specifies midbrain floor plate progenitors.
Neuronal Differentiation Medium (NDM)	Neurobasal medium, B27 supplement, BDNF (20 ng/mL), GDNF (20 ng/mL), Ascorbic Acid (200 µM)	Promotes maturation of dopaminergic neurons.

Step-by-Step Methodology:

- Day 0: Plate iPSCs as single cells on Matrigel-coated plates in mTeSR1 medium with ROCK inhibitor (Y-27632).
- Day 1-5: Replace medium with NIM daily.
- Day 6-11: Switch to FPIM, changing the medium every other day.
- Day 12-20: Passage the cells and plate them on poly-L-ornithine/laminin-coated plates in NDM.
- Day 21 onwards: Continue to culture in NDM, changing the medium every 2-3 days for at least 3-4 weeks for maturation.

Self-Validation:

- **Morphological Assessment:** Observe the emergence of typical neuronal morphology with extensive neurite outgrowth.
- **Immunocytochemistry:** Validate the expression of key markers such as FOXA2 and LMX1A (floor plate progenitors) and later, TH and NURR1 (dopaminergic neurons).

Protocol: Differentiation of iPSCs into Motor Neurons for ALS Modeling

This protocol is based on established methods for generating spinal motor neurons.[\[12\]](#)[\[13\]](#)[\[14\]](#)[\[15\]](#)

Table 2: Key Factors for Motor Neuron Differentiation

Factor	Concentration	Stage of Application
LDN193189	100 nM	Neural Induction
SB431542	10 µM	Neural Induction
Retinoic Acid	0.1 µM	Caudalization
Purmorphamine	1 µM	Ventralization

Step-by-Step Methodology:

- **Day 0-5:** Induce neural differentiation using dual SMAD inhibition (LDN193189 and SB431542).
- **Day 6-12:** Promote caudalization and ventralization by adding Retinoic Acid and Purmorphamine.
- **Day 13 onwards:** Culture in a maturation medium containing neurotrophic factors such as BDNF and GDNF.

Self-Validation:

- Immunocytochemistry: Confirm the expression of motor neuron markers like ISL1, HB9, and CHAT.
- Functional Assays: Assess for spontaneous electrical activity using microelectrode arrays (MEAs).

Recapitulating Brain Complexity with 3D Brain Organoids

While 2D neuronal cultures have been invaluable, they lack the complex cellular interactions and structural organization of the human brain. Brain organoids, self-organizing 3D structures derived from iPSCs, offer a more physiologically relevant model by recapitulating aspects of early brain development.[\[16\]](#)[\[17\]](#)[\[18\]](#)[\[19\]](#)[\[20\]](#)

The Rationale for Guided vs. Unguided Differentiation of Brain Organoids

Brain organoids can be generated through unguided or guided differentiation protocols.[\[16\]](#) Unguided methods rely on the intrinsic ability of iPSCs to self-organize, resulting in organoids with various brain regions.[\[16\]](#) Guided protocols, on the other hand, use specific patterning factors to direct the formation of region-specific organoids, such as cortical, midbrain, or thalamic organoids, which is crucial for studying diseases that affect specific brain areas.[\[16\]](#)[\[17\]](#)[\[18\]](#)

Protocol: Generation of Region-Specific Forebrain Organoids

This protocol outlines a guided approach to generate cortical organoids.

Step-by-Step Methodology:

- Day 0: Generate embryoid bodies (EBs) from iPSCs in 96-well V-bottom plates.
- Day 1-6: Transfer EBs to low-attachment plates in neural induction medium.

- Day 7-15: Embed the neurospheres in Matrigel droplets and transfer to a spinning bioreactor or orbital shaker in cortical differentiation medium.
- Day 16 onwards: Continue culture in a maturation medium, with media changes every 3-4 days.

Self-Validation:


- Histology and Immunohistochemistry: Analyze organoid sections for the presence of organized cortical layers and expression of layer-specific markers (e.g., TBR1 for deep layers, SATB2 for upper layers).
- Live-Cell Imaging: Monitor neuronal activity using calcium imaging.

High-Throughput Screening (HTS) for Neurological Drug Discovery

iPSC-derived neurons and brain organoids provide a scalable platform for high-throughput screening of compound libraries to identify potential therapeutic agents.[\[5\]](#)[\[21\]](#)[\[22\]](#)[\[23\]](#)

Designing a Self-Validating HTS Cascade

A robust HTS campaign incorporates a multi-tiered approach, starting with a primary screen to identify "hits," followed by secondary and tertiary assays to validate these hits and elucidate their mechanism of action.



[Click to download full resolution via product page](#)

Caption: A typical high-throughput screening cascade for neurological drug discovery.

Protocol: High-Content Imaging Assay for Neurite Outgrowth

This assay is a common phenotypic screen to identify compounds that promote neuronal health and connectivity.

Step-by-Step Methodology:

- Plate iPSC-derived neurons in 384-well plates.
- Treat with a compound library at various concentrations.
- After a defined incubation period (e.g., 48-72 hours), fix and stain the cells with neuronal markers (e.g., β -III tubulin) and a nuclear stain (e.g., DAPI).
- Acquire images using a high-content imaging system.
- Analyze images to quantify neurite length, branching, and number of neurons.

Table 3: Example Endpoint Measurements for HTS Assays in Neurological Disorders


Disease	Assay Type	Endpoint Measurement
Alzheimer's Disease	A β -induced neurotoxicity	Neuronal viability, caspase-3 activity. [24] [25] [26]
Parkinson's Disease	α -synuclein aggregation	Quantification of α -synuclein inclusions. [27] [28] [29]
ALS	Motor neuron survival	Number of surviving motor neurons. [4] [30] [31] [32]

Precision Medicine with CRISPR-Cas9 Gene Editing

The CRISPR-Cas9 system has revolutionized the ability to create isogenic cell lines, where a disease-causing mutation is corrected in patient-derived iPSCs, or introduced into healthy iPSCs.[\[7\]](#) This provides an ideal control for studying the specific effects of a mutation and for testing the efficacy of gene-targeted therapies.

The Logic of Isogenic Controls in Disease Modeling

By comparing a diseased cell line to its genetically corrected counterpart, researchers can attribute any observed phenotypic differences directly to the mutation of interest, eliminating the confounding effects of genetic background variability.[\[7\]](#)



[Click to download full resolution via product page](#)

Caption: Workflow for creating and utilizing isogenic iPSC lines for disease modeling.

Protocol: CRISPR-Cas9-Mediated Gene Correction in iPSCs

- Design and Validation of gRNA: Design guide RNAs targeting the mutation of interest and validate their efficiency.

- **Delivery of CRISPR Components:** Deliver Cas9 nuclease and the validated gRNA into patient-derived iPSCs via electroporation or viral transduction, along with a repair template containing the wild-type sequence.
- **Clonal Selection and Expansion:** Isolate and expand single-cell clones.
- **Screening and Validation:** Screen clones for the desired genetic correction using PCR and Sanger sequencing.
- **Off-Target Analysis:** Perform whole-genome sequencing to ensure the absence of off-target mutations.

CRISPR-Based Functional Genomics Screens

CRISPR-based screens can be used to identify genes that modify disease phenotypes, revealing novel drug targets.^{[2][3][33][34][35]} For example, a pooled CRISPRi/a screen in iPSC-derived neurons can identify genes whose knockdown or overexpression rescues a disease-related phenotype, such as susceptibility to oxidative stress.^[35]

Conclusion and Future Perspectives

The integration of iPSC technology, 3D organoid cultures, high-throughput screening, and CRISPR-Cas9 gene editing is transforming the landscape of neurological drug discovery. These advanced in vitro models provide an unprecedented opportunity to study the complexities of the human brain in health and disease, leading to more predictive and efficient drug development pipelines. As these technologies continue to evolve, with advancements in areas such as the incorporation of microglia and vascularization into brain organoids, the future of therapeutic development for neurological disorders looks increasingly promising.^[36]

References

- Human iPSC-Derived Phrenic Motor Neurons to Model ALS Degeneration. (n.d.). Stem Cell Reports. Retrieved February 7, 2026, from [\[Link\]](#)
- Unlocking iPSCs to Improve CNS Modeling and Drug Discovery. (n.d.). Alacrita. Retrieved February 7, 2026, from [\[Link\]](#)

- An Efficient 2D Protocol for Differentiation of iPSCs into Mature Postmitotic Dopaminergic Neurons: Application for Modeling Parkinson's Disease. (2023). International Journal of Molecular Sciences. Retrieved February 7, 2026, from [[Link](#)]
- Preparation and Co-Culture of iPSC-Derived Dopaminergic Neurons and Astrocytes. (2019). Current Protocols in Stem Cell Biology. Retrieved February 7, 2026, from [[Link](#)]
- Engineering region-specific brain organoids from human stem cells to study neural development and disease. (2019). Brain Research. Retrieved February 7, 2026, from [[Link](#)]
- Differentiation of human Dopamine Neurons (DaNs) from induced pluripotent stem cells (iPSCs). (n.d.). Protocols.io. Retrieved February 7, 2026, from [[Link](#)]
- Amyotrophic Lateral Sclerosis Model based In Vitro Assay Services. (n.d.). Creative Biolabs. Retrieved February 7, 2026, from [[Link](#)]
- USE OF iPSC-DERIVED HUMAN MOTOR NEURONS IN HIGH-THROUGHPUT PHENOTYPIC SCREENING. (n.d.). BrainXell. Retrieved February 7, 2026, from [[Link](#)]
- Brief protocols of brain specific organoids generation. (n.d.). ResearchGate. Retrieved February 7, 2026, from [[Link](#)]
- How iPS cells are changing drug development and disease modelling. (2020). Ncardia. Retrieved February 7, 2026, from [[Link](#)]
- Modeling Cell-Autonomous Motor Neuron Phenotypes in ALS Using iPSCs. (2020). Frontiers in Neuroscience. Retrieved February 7, 2026, from [[Link](#)]
- A defined method for differentiating human iPSCs into midbrain dopaminergic progenitors that safely restore motor deficits in Parkinson's disease. (2023). Frontiers in Cellular Neuroscience. Retrieved February 7, 2026, from [[Link](#)]
- iPSC models of neurodegenerative disease. (2021). YouTube. Retrieved February 7, 2026, from [[Link](#)]
- In vitro Models of Neurodegenerative Diseases. (2020). Frontiers in Cellular Neuroscience. Retrieved February 7, 2026, from [[Link](#)]

- New In Vitro Models to Study Amyotrophic Lateral Sclerosis. (2018). Journal of Neuropathology & Experimental Neurology. Retrieved February 7, 2026, from [\[Link\]](#)
- High throughput phenotypic assay for compounds that influence mitochondrial health using iPSC derived human neurons. (2019). Scientific Reports. Retrieved February 7, 2026, from [\[Link\]](#)
- Current Challenges of iPSC-Based Disease Modeling and Therapeutic Implications. (2019). Cells. Retrieved February 7, 2026, from [\[Link\]](#)
- An Efficient 2D Protocol for Differentiation of iPSCs into Mature Postmitotic Dopaminergic Neurons: Application for Modeling Parkinson's Disease. (2023). International Journal of Molecular Sciences. Retrieved February 7, 2026, from [\[Link\]](#)
- Generation of Regionally Specified Human Brain Organoids Resembling Thalamus Development. (2020). Cell Stem Cell. Retrieved February 7, 2026, from [\[Link\]](#)
- Large-scale differentiation of iPSC-derived motor neurons from ALS and control subjects. (2023). Neuron. Retrieved February 7, 2026, from [\[Link\]](#)
- Parkinson's Disease In Vitro Models. (n.d.). Scantox. Retrieved February 7, 2026, from [\[Link\]](#)
- CRISPR/Cas9 screen in human iPSC-derived cortical neurons identifies NEK6 as a novel disease modifier of C9orf72 poly(PR) toxicity. (2022). Acta Neuropathologica. Retrieved February 7, 2026, from [\[Link\]](#)
- The Future of 3D Brain Cultures in Developmental Neurotoxicity Testing. (2022). Frontiers in Toxicology. Retrieved February 7, 2026, from [\[Link\]](#)
- Alzheimer's Disease in vitro models. (n.d.). Innoprot. Retrieved February 7, 2026, from [\[Link\]](#)
- In Vitro Amyotrophic Lateral Sclerosis (ALS) Assays. (n.d.). Charles River. Retrieved February 7, 2026, from [\[Link\]](#)
- CRISPR-Cas9 knockout screen in iPSC-derived Neurons identifies new Alzheimer's disease druggable target. (n.d.). Bit Bio. Retrieved February 7, 2026, from [\[Link\]](#)

- Two- and Three-Dimensional In Vitro Models of Parkinson's and Alzheimer's Diseases: State-of-the-Art and Applications. (2023). International Journal of Molecular Sciences. Retrieved February 7, 2026, from [\[Link\]](#)
- Generation and assembly of human brain region-specific organoids. (2020). Protocols.io. Retrieved February 7, 2026, from [\[Link\]](#)
- iPSCs and Neurodegeneration: Establishing relevant cellular models and assays for advancing drug discovery. (n.d.). AXXAM. Retrieved February 7, 2026, from [\[Link\]](#)
- The Future of 3D Brain Cultures in Developmental Neurotoxicity Testing. (2022). ResearchGate. Retrieved February 7, 2026, from [\[Link\]](#)
- Alzheimer's Disease In Vitro Models. (n.d.). Scantox. Retrieved February 7, 2026, from [\[Link\]](#)
- Uncovering ALS pathology and potential drug targets with in vitro iPSC models. (2023). Ncardia. Retrieved February 7, 2026, from [\[Link\]](#)
- Parkinson's Disease In Vitro Assays. (n.d.). Charles River. Retrieved February 7, 2026, from [\[Link\]](#)
- Use of Human Pluripotent Stem Cell-Derived Cells for Neurodegenerative Disease Modeling and Drug Screening Platform. (2020). Expert Opinion on Drug Discovery. Retrieved February 7, 2026, from [\[Link\]](#)
- CRISPRi: a way to integrate iPSC-derived neuronal models. (2024). Biochemical Society Transactions. Retrieved February 7, 2026, from [\[Link\]](#)
- Emerging three-dimensional neuronal culture assays for neurotherapeutics drug discovery. (2021). Journal of Neuroscience Methods. Retrieved February 7, 2026, from [\[Link\]](#)
- Generation and Assembly of Human Brain Region-Specific Three-Dimensional Cultures. (2019). Current Protocols in Stem Cell Biology. Retrieved February 7, 2026, from [\[Link\]](#)
- Reshaping Neuroscience Drug Discovery with iPSC-Derived Neuron Models. (2023). Sartorius. Retrieved February 7, 2026, from [\[Link\]](#)

- Disease focus: building better in vitro ALS models with human iPSC technology. (2024). Axol Bioscience. Retrieved February 7, 2026, from [\[Link\]](#)
- Differentiation and characterization of human iPSC-derived motor neurons. (2023). ResearchGate. Retrieved February 7, 2026, from [\[Link\]](#)
- Evaluation Models & Applications of Drug Neurotoxicity. (n.d.). Creative Biolabs. Retrieved February 7, 2026, from [\[Link\]](#)
- High-Throughput Screening Platforms in the Discovery of Novel Drugs for Neurodegenerative Diseases. (2021). Sheffield Hallam University Research Archive. Retrieved February 7, 2026, from [\[Link\]](#)
- Stem Cells as In Vitro Model of Parkinson's Disease. (2014). Stem Cells International. Retrieved February 7, 2026, from [\[Link\]](#)
- Functional and Mechanistic Neurotoxicity Profiling Using Human iPSC-Derived Neural 3D Cultures. (2020). Toxicological Sciences. Retrieved February 7, 2026, from [\[Link\]](#)
- iPSC Motor Neurons with Familial ALS Mutations Capture Gene Expression Changes in Postmortem Sporadic ALS Motor Neurons. (2022). bioRxiv. Retrieved February 7, 2026, from [\[Link\]](#)
- Screening Techniques for Drug Discovery in Alzheimer's Disease. (2022). ACS Omega. Retrieved February 7, 2026, from [\[Link\]](#)
- Genome-wide CRISPRi and CRISPRa screens in human iPSC-derived neurons identify regulators of oxidative stress survival and redox homeostasis. (n.d.). ResearchGate. Retrieved February 7, 2026, from [\[Link\]](#)
- Alzheimer's Disease In Vitro Modeling Service. (n.d.). Creative Biolabs. Retrieved February 7, 2026, from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [Frontiers | In vitro Models of Neurodegenerative Diseases \[frontiersin.org\]](#)
- 2. [CRISPR/Cas9 screen in human iPSC-derived cortical neurons identifies NEK6 as a novel disease modifier of C9orf72 poly\(PR\) toxicity - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 3. [portlandpress.com \[portlandpress.com\]](#)
- 4. [Building better in vitro ALS models with human iPSC technology \[axolbio.com\]](#)
- 5. [shura.shu.ac.uk \[shura.shu.ac.uk\]](#)
- 6. [alacrita.com \[alacrita.com\]](#)
- 7. [How iPS cells are changing drug development and disease modelling - Biopharma Excellence \[biopharma-excellence.com\]](#)
- 8. [m.youtube.com \[m.youtube.com\]](#)
- 9. [mdpi.com \[mdpi.com\]](#)
- 10. [Preparation and Co-Culture of iPSC-Derived Dopaminergic Neurons and Astrocytes - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 11. [Differentiation of human Dopamine Neurons \(DaNs\) from induced pluripotent stem cells \(iPSCs\) \[protocols.io\]](#)
- 12. [dendrotek.ca \[dendrotek.ca\]](#)
- 13. [Modeling Cell-Autonomous Motor Neuron Phenotypes in ALS Using iPSCs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 14. [Large-scale differentiation of iPSC-derived motor neurons from ALS and control subjects - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- 15. [researchgate.net \[researchgate.net\]](#)
- 16. [med.upenn.edu \[med.upenn.edu\]](#)
- 17. [researchgate.net \[researchgate.net\]](#)
- 18. [Generation of Regionally Specified Human Brain Organoids Resembling Thalamus Development - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 19. [Generation and assembly of human brain region-specific organoids \[protocols.io\]](#)
- 20. [Generation and Assembly of Human Brain Region-Specific Three-Dimensional Cultures - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- 21. [brainxell.com \[brainxell.com\]](#)

- 22. High throughput phenotypic assay for compounds that influence mitochondrial health using iPSC derived human neurons - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 23. axxam.com [axxam.com]
- 24. innoprot.com [innoprot.com]
- 25. scantox.com [scantox.com]
- 26. Alzheimer's Disease In Vitro Modeling Service - Creative Biolabs [neuros.creative-biolabs.com]
- 27. scantox.com [scantox.com]
- 28. criver.com [criver.com]
- 29. Stem Cells as In Vitro Model of Parkinson's Disease - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 30. Amyotrophic Lateral Sclerosis Model based In Vitro Assay Services - Creative Biolabs [neuros.creative-biolabs.com]
- 31. New In Vitro Models to Study Amyotrophic Lateral Sclerosis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 32. ncardia.com [ncardia.com]
- 33. bit.bio [bit.bio]
- 34. CRISPR-based screening platform in human iPSC-derived neurons | Kampmann Lab [kampmannlab.ucsf.edu]
- 35. researchgate.net [researchgate.net]
- 36. The Future of 3D Brain Cultures in Developmental Neurotoxicity Testing - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [Revolutionizing Neurological Drug Discovery: Advanced In Vitro Models and Protocols]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1284457/docs#revolutionizing-neurological-drug-discovery-advanced-in-vitro-models-and-protocols>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)